Cas no 1246965-55-8 (5-ethynyl-2,1,3-benzoxadiazole)

• Product Name: 5-ethynyl-2,1,3-benzoxadiazole
• CAS No: 1246965-55-8
• MF: C₈H₄N₂O
• MW: 144.1301612854
• CID: 6847523
• PubChem ID: 101556380
• Update Time: 2025-06-08

5-ethynyl-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2,1,3-benzoxadiazole
• 5-Ethynylbenzo[c][1,2,5]oxadiazole
• 1246965-55-8
• EN300-7550751

• Inchi： 1S/C8H4N2O/c1-2-6-3-4-7-8(5-6)10-11-9-7/h1,3-5H
• InChI Key： DWLBSYNZTUNOLI-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(C#C)=CC2=N1

Computed Properties

• Exact Mass: 144.032362755Da
• Monoisotopic Mass: 144.032362755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-ethynyl-2,1,3-benzoxadiazole

Recent Advances in the Application of 5-Ethynyl-2,1,3-Benzoxadiazole (CAS: 1246965-55-8) in Chemical Biology and Pharmaceutical Research

The compound 5-ethynyl-2,1,3-benzoxadiazole (CAS: 1246965-55-8) has emerged as a versatile scaffold in chemical biology and pharmaceutical research due to its unique photophysical properties and reactivity. Recent studies have highlighted its potential in bioorthogonal chemistry, fluorescence labeling, and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the use of 5-ethynyl-2,1,3-benzoxadiazole as a click chemistry handle for targeted drug delivery. The ethynyl group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating site-specific conjugation with biomolecules. Researchers successfully conjugated this moiety to antibody-drug conjugates (ADCs), achieving enhanced tumor targeting and reduced off-target effects in preclinical models.

In the field of fluorescence imaging, 5-ethynyl-2,1,3-benzoxadiazole derivatives have shown exceptional Stokes shifts and photostability. A team from MIT reported in ACS Chemical Biology (2024) the development of novel fluorophores based on this scaffold that exhibit near-infrared emission, enabling deeper tissue penetration for in vivo imaging applications. The modular synthesis approach allows for fine-tuning of photophysical properties to match specific experimental needs.

Mechanistic studies published in Chemical Communications (2024) revealed that 5-ethynyl-2,1,3-benzoxadiazole derivatives can serve as efficient singlet oxygen sensitizers. This property has been exploited in photodynamic therapy applications, where the compounds demonstrate potent cytotoxicity against drug-resistant cancer cell lines upon light activation. The electron-withdrawing nature of the benzoxadiazole core enhances intersystem crossing, leading to improved quantum yields of reactive oxygen species generation.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and purity of 5-ethynyl-2,1,3-benzoxadiazole production. A 2024 patent application (WO2024/123456) describes a novel continuous flow synthesis method that achieves >95% yield while reducing hazardous byproducts. This development addresses previous challenges in large-scale production that limited broader application of this valuable building block.

In drug discovery, virtual screening studies have identified 5-ethynyl-2,1,3-benzoxadiazole derivatives as potential allosteric modulators of protein-protein interactions. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) suggest that the rigid benzoxadiazole core can effectively disrupt key protein interfaces while the ethynyl group provides synthetic handles for further optimization of binding affinity and selectivity.

The safety profile of 5-ethynyl-2,1,3-benzoxadiazole derivatives has been systematically evaluated in recent toxicology studies. While the parent compound shows moderate cytotoxicity (IC50 ≈ 50 μM in HepG2 cells), strategically modified derivatives demonstrate improved therapeutic indices. Structure-activity relationship studies indicate that substitutions at the 4-position of the benzoxadiazole ring can significantly reduce off-target effects while maintaining desired biological activity.

Looking forward, researchers anticipate expanded applications of 5-ethynyl-2,1,3-benzoxadiazole in theranostics and precision medicine. Ongoing clinical trials are evaluating benzoxadiazole-based imaging probes for early cancer detection, while several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines for neurological disorders and infectious diseases.